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Compound of Interest

Compound Name: 2,4,5-Tribromophenol

Cat. No.: B077500

This technical guide provides a comprehensive overview of 2,4,5-Tribromophenol, including
its molecular structure, physicochemical properties, and relevant experimental protocols. This
document is intended for researchers, scientists, and professionals in the field of drug
development and chemical analysis.

Chemical Identity and Structure

2,4,5-Tribromophenol is a halogenated phenol characterized by a benzene ring substituted
with three bromine atoms at the 2, 4, and 5 positions and a hydroxyl group at the 1 position.

Molecular Formula: CeH3BrsO[1]

IUPAC Name: 2,4,5-tribromophenol[1]

CAS Registry Number: 14401-61-7[1][2]

Below is a two-dimensional structural representation of the 2,4,5-Tribromophenol molecule.
Caption: 2D structure of 2,4,5-Tribromophenol.

Physicochemical Properties

The following table summarizes the key physicochemical properties of 2,4,5-Tribromophenol.
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Property Value Reference
Molecular Weight 330.80 g/mol [11[3]
Exact Mass 329.77135 Da [1]

Monoisotopic Mass

327.77340 Da

[1]

Appearance White to off-white solid

Melting Point 93 °C [4]
Boiling Point 295.3 °C at 760 mmHg [3]
Flash Point 132.4 °C [3]
Density 2.424 g/cm3 [3]

Vapor Pressure

0.000876 mmHg at 25°C

[3]

XLogP3-AA 3.6 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

ydrog p 1 [1]
Count
Topological Polar Surface Area  20.2 A2 [1]

Experimental Protocols

While specific synthesis protocols for 2,4,5-Tribromophenol are not readily available in the

provided search results, a general method for the synthesis of a related isomer, 2,4,6-

Tribromophenol, can be adapted. The synthesis of bromophenols typically involves the

electrophilic substitution of phenol with bromine.

Synthesis of 2,4,6-Tribromophenol (lllustrative Protocol)

This protocol describes the bromination of phenol to yield 2,4,6-Tribromophenol.

o Materials:

o Phenol
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o Bromine water (aqueous solution of bromine)
o Distilled water

o Dilute ethyl alcohol

o Reaction flask

o Dropping funnel

o Stirring apparatus

o Filtration apparatus (e.g., Buchner funnel)

Procedure:

[¢]

Dissolve 10 g of phenol in 200 ml of cold water in a reaction flask equipped with a stirrer.

[5]

o While stirring the phenol solution, add 52 g of bromine in an aqueous solution from a
dropping funnel.[5]

o A white precipitate of 2,4,6-tribromophenol will form immediately.[5][6]
o Collect the precipitate by filtration.[5]

o Wash the collected solid with water to remove any unreacted starting materials and
byproducts.[5]

o Recrystallize the crude product from dilute ethyl alcohol to obtain purified 2,4,6-
tribromophenol as long, slender needles.[5]

o The melting point of the purified product should be approximately 95°C.[5] The yield is
expected to be nearly quantitative.[5]

Note on Isomer Specificity: To synthesize the 2,4,5-isomer specifically, regioselective control
of the bromination reaction would be necessary, potentially involving protecting groups or
specific catalysts, which is beyond the scope of this illustrative protocol.
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Applications and Research Interest

2,4,5-Tribromophenol is a compound of interest in environmental science and toxicology. It is
considered a standard for environmental testing and research.[3][7]

o Biomarkers of Exposure: It is used in the determination of urinary bromophenols as potential
biomarkers for human exposure to polybrominated diphenyl ethers (PBDES), which are
common flame retardants.[3][7]

» Metabolism Studies: Researchers have studied its role in the inhibitory potency of certain
PBDEs (BDE-47 and BDE-99) towards CYP2B6-mediated metabolism of bupropion in
human liver microsomes.[3][7]

e Drug Development Context: While direct applications in drug development for 2,4,5-
Tribromophenol are not prominent, the broader class of bromophenols has garnered
significant interest. Bromophenol derivatives, often isolated from marine sources, have
demonstrated a range of biological activities, including antioxidant, anticancer, anti-diabetic,
and anti-inflammatory properties, making them valuable scaffolds for novel therapeutic
agents.[8]

Logical Workflow for Synthesis

The following diagram illustrates the general workflow for the synthesis and purification of a
triboromophenol.
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Caption: General workflow for tribromophenol synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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